Cas no 1185306-53-9 (4-Bromo-1-(methyl-d3)-pyridin-2-one)
1185306-53-9 structure
Product Name:4-Bromo-1-(methyl-d3)-pyridin-2-one
CAS No:1185306-53-9
MF:C6H6BrNO
MW:191.040425777435
CID:6810677
PubChem ID:45788765
Update Time:2025-03-28
4-Bromo-1-(methyl-d3)-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- AT21028
- CS-18903
- 1185306-53-9
- 4-BROMO-1-(METHYL-D3)PYRIDIN-2(1H)-ONE
- 4-Bromo-1-(methyl-d3)-pyridin-2-one
- AKOS015943471
-
- Inchi: 1S/C6H6BrNO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3/i1D3
- InChI Key: YFOQSLIPUHGGQE-FIBGUPNXSA-N
- SMILES: BrC1C=CN(C([2H])([2H])[2H])C(C=1)=O
Computed Properties
- Exact Mass: 189.98211Da
- Monoisotopic Mass: 189.98211Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 20.3Ų
4-Bromo-1-(methyl-d3)-pyridin-2-one Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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